Cas no 929198-84-5 ((2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid)

(2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid structure
929198-84-5 structure
Product Name:(2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid
CAS No:929198-84-5
MF:C11H21NO5
MW:247.288143873215
MDL:MFCD02682584
CID:2092885
PubChem ID:57435230
Update Time:2024-10-26

(2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-4-methylpentanoic acid
    • Boc-(2S,3R)-2-amino-3-hydroxy-4-methylpentanoic acid
    • (3R)-N-[(1,1-Dimethylethoxy)carbonyl]-3-hydroxy-L-leucine (ACI)
    • L
    • (2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid
    • (2S,3R)-2-(Boc-amino)-3-hydroxy-4-methylpentanoic acid
    • (2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-4-methylpentanoic acid
    • 102507-17-5
    • (2S,3R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-HYDROXY-4-METHYLPENTANOIC ACID
    • (2S,3R)-3-hydroxy-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • MFCD02682584
    • AS-35017
    • CS-0155180
    • (2S,3R)-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-4-methylpentanoicacid
    • (2S,3R)-2-(Boc-amino)-3-hydroxy-4-methylpentanoic acid (Boc-D-Leu(3S-OH)-OH)
    • DS-018208
    • SCHEMBL2367334
    • DTXSID001181314
    • rel-(3S)-N-[(1,1-Dimethylethoxy)carbonyl]-3-hydroxy-D-leucine
    • 929198-84-5
    • AKOS024465017
    • MDL: MFCD02682584
    • Inchi: 1S/C11H21NO5/c1-6(2)8(13)7(9(14)15)12-10(16)17-11(3,4)5/h6-8,13H,1-5H3,(H,12,16)(H,14,15)/t7-,8+/m0/s1
    • InChI Key: ISRKGGQOVLQWDW-JGVFFNPUSA-N
    • SMILES: [C@@H](C(=O)O)([C@H](O)C(C)C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 247.14197277g/mol
  • Monoisotopic Mass: 247.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 95.9Ų

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(2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Tetrahydrofuran ,  Water ;  10 min, rt
1.2 44 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 4
Reference
Insights into the Finer Issues of Native Chemical Ligation: An Approach to Cascade Ligations
Tan, Zhongping; Shang, Shiying; Danishefsky, Samuel J., Angewandte Chemie, 2010, 49(49), 9500-9503

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran ,  Water
Reference
The total synthesis of WU-07047: A selective inhibitor of Gαq
Rensing, D. T.; Moeller, K. D., Strategies and Tactics in Organic Synthesis, 2016, 12, 215-236

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: 1,4-Dioxane ,  Water ;  10 min, rt
1.2 rt; 4 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
The discovery and optimization of benzimidazoles as selective NaV1.8 blockers for the treatment of pain
Brown, Alan D.; Bagal, Sharan K.; Blackwell, Paul; Blakemore, David C.; Brown, Bruce; et al, Bioorganic & Medicinal Chemistry, 2019, 27(1), 230-239

(2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid Raw materials

(2S,3R)-2-(tert-butoxycarbonylamino)-3-hydroxy-4-methyl-pentanoic acid Preparation Products

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